Isobutyl 5-chloro-2,2-dimethylvalerate

Description

Isobutyl 5-chloro-2,2-dimethylvalerate is an organic compound with the molecular formula C₁₁H₂₁ClO₂ and a molecular weight of 220.74 g/mol . It is a chlorinated ester derived from valeric acid, featuring a chlorine atom and two methyl groups on the valerate backbone. This compound is of interest in various chemical applications due to its reactivity and stability.

Synthesis and Preparation

Isobutyl 5-chloro-2,2-dimethylvalerate can be synthesized through esterification reactions. A common method involves reacting 5-chloro-2,2-dimethylvaleric acid with isobutyl alcohol in the presence of an acid catalyst like sulfuric acid. The reaction is typically conducted under reflux conditions to ensure complete esterification.

In industrial settings, continuous flow processes are often employed to enhance efficiency and yield. Advanced catalysts and optimized reaction conditions, such as controlled temperature and pressure, are used to ensure high purity and consistent quality of the final product.

Biological Activity and Applications

Research suggests that Isobutyl 5-chloro-2,2-dimethylvalerate may exhibit biological activity similar to other chloroalkyl esters. These compounds often interact with biological membranes and can influence cellular signaling pathways.

Anti-inflammatory Activity

Preliminary studies indicate that this compound may possess anti-inflammatory properties, potentially making it useful in treating conditions characterized by inflammation.

Antimicrobial Effects

Some investigations have shown that this compound exhibits antimicrobial activity against various bacterial strains, which could be leveraged for therapeutic applications.

Cholesterol Regulation

It is noted as an impurity in Gemfibrozil, a drug used to lower cholesterol levels. This association suggests potential roles in lipid metabolism regulation.

Storage and Handling

Isobutyl 5-chloro-2,2-dimethylvalerate should be stored at temperatures between 2-8°C, away from moisture, in sealed containers . For solubility enhancement, heating the solution to 37°C and using an ultrasonic bath can be effective .

• CAS No.: 109232-37-3
• Product Name: Isobutyl 5-chloro-2,2-dimethylvalerate
• Molecular Formula: C11H21ClO2
• Molecular Weight: 220.73 g/mol
• IUPAC Name: 2-methylpropyl 5-chloro-2,2-dimethylpentanoate
• Standard InChI: InChI=1S/C11H21ClO2/c1-9(2)8-14-10(13)11(3,4)6-5-7-12/h9H,5-8H2,1-4H3
• Standard InChIKey: KPAZLWVDWUAYII-UHFFFAOYSA-N
• SMILES: CC(C)COC(=O)C(C)(C)CCCCl
• Canonical SMILES: CC(C)COC(=O)C(C)(C)CCCCl
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Isobutyl 5-chloro-2,2-dimethylvalerate; 5-Chloro-2,2-dimethylpentanoic acid
• PubChem Compound: 13913710
• Last Modified: Aug 15 2023